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Compound of Interest

Compound Name: Bekanamycin sulfate

Cat. No.: B3416278 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bekanamycin, also known as Kanamycin B, is an aminoglycoside antibiotic derived from

Streptomyces kanamyceticus.[1] It is effective against a wide array of Gram-positive and Gram-

negative bacteria.[1][2] The mechanism of action for bekanamycin involves irreversible binding

to the 30S ribosomal subunit, which disrupts protein synthesis by causing misreading of mRNA

and inhibiting translocation, ultimately leading to bacterial cell death.[1][2] In a laboratory

context, bekanamycin sulfate is frequently employed as a selective agent for bacteria that

have been transformed with plasmids conferring kanamycin resistance. This document

provides a comprehensive protocol for the preparation of a bekanamycin sulfate stock

solution for research applications.

Data Presentation
The following table summarizes the key quantitative data for bekanamycin sulfate for easy

reference.
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Property Value Citations

Synonyms
Kanamycin B sulfate,

Kanendos, Stereocidin

Molecular Formula C₁₈H₃₇N₅O₁₀ · H₂SO₄

Molecular Weight 581.59 g/mol

Solubility in Water 50 mg/mL to 100 mg/mL

Recommended Stock

Concentration
10 mg/mL to 100 mg/mL

Typical Working Concentration
50 µg/mL (can range from 10-

100 µg/mL)

Storage (Aliquots)

-20°C for long-term (up to 6

months); 2-8°C for short-term

(weeks)

pH of 1% Solution in Water 6.5 to 8.5

Experimental Protocol
This protocol details the procedure for preparing a sterile 50 mg/mL stock solution of

bekanamycin sulfate.

Materials:

Bekanamycin sulfate powder (CAS: 29701-07-3)

Sterile, ultrapure water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile syringe (e.g., 10 mL or 20 mL)

Sterile 0.22 µm syringe filter

Sterile microcentrifuge tubes (e.g., 1.5 mL) for aliquoting
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Personal Protective Equipment (PPE):

Lab coat

Gloves

Safety glasses

Procedure:

Calculations: To prepare 10 mL of a 50 mg/mL stock solution, you will need 500 mg of

bekanamycin sulfate powder.

Weighing: In a designated clean weighing area, accurately weigh 500 mg of bekanamycin
sulfate powder and transfer it to a sterile conical tube.

Dissolving: Add approximately 8 mL of sterile, ultrapure water to the conical tube containing

the powder. Vortex the tube until the powder is completely dissolved. The resulting solution

should be clear and colorless. If necessary, adjust the final volume to 10 mL with sterile

water.

Sterilization: Draw the bekanamycin sulfate solution into a sterile syringe. Attach a sterile

0.22 µm syringe filter to the syringe. Filter the solution into a new sterile conical tube. This

step is crucial for removing any potential microbial contamination.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can diminish the

antibiotic's efficacy, dispense the sterile stock solution into smaller, working volumes (e.g., 1

mL) in sterile microcentrifuge tubes.

Labeling: Clearly label each aliquot with "Bekanamycin Sulfate," the concentration (50

mg/mL), and the preparation date.

Storage: Store the aliquots at -20°C for long-term use (up to 6 months) or at 2-8°C for short-

term use (a few weeks).

Usage:
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The typical working concentration of bekanamycin in bacterial culture media is 50 µg/mL. To

achieve this, dilute the 50 mg/mL stock solution at a 1:1000 ratio into the autoclaved and

cooled media.

Mandatory Visualization
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Caption: Workflow for Bekanamycin Sulfate Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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